Cas no 1004536-91-7 (Ethyl 8-amino-1,4-dioxaspiro[4.5]decane-7-carboxylate)

• Product Name: Ethyl 8-amino-1,4-dioxaspiro[4.5]decane-7-carboxylate
• CAS No: 1004536-91-7
• MF: C₁₁H₁₉NO₄
• MW: 229.2729
• CID: 4741246
• Update Time: 2020-09-10

Ethyl 8-amino-1,4-dioxaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (7R,8S)-Ethyl 8-amino-1,4-dioxaspiro[4.5]decane-7-carboxylate
• ethyl 8-amino-1,4-dioxaspiro[4.5]decane-7-carboxylate
• ethyl-8-amino-1,4-dioxaspiro-[4.5]-decane-7-carboxylate
• ethyl-8-amino-1,4-dioxaspiro[4.5]-decane-7-carboxylate
• Ethyl 8-amino-1,4-dioxaspiro[4.5]decane-7-carboxylate

• Inchi： 1S/C11H19NO4/c1-2-14-10(13)8-7-11(4-3-9(8)12)15-5-6-16-11/h8-9H,2-7,12H2,1H3
• InChI Key： QJZHUCODCXWUKO-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])OC21C([H])([H])C([H])([H])C([H])(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C2([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 229.131408g/mol
• Monoisotopic Mass: 229.131408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• Molecular Weight: 229.27g/mol
• XLogP3: 0.4